molecular formula C10H9ClN2 B8770573 6-Chloro-3-methylisoquinolin-5-amine CAS No. 919994-53-9

6-Chloro-3-methylisoquinolin-5-amine

Cat. No.: B8770573
CAS No.: 919994-53-9
M. Wt: 192.64 g/mol
InChI Key: RXFKHGGRVMMTEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-3-methylisoquinolin-5-amine is a useful research compound. Its molecular formula is C10H9ClN2 and its molecular weight is 192.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

919994-53-9

Molecular Formula

C10H9ClN2

Molecular Weight

192.64 g/mol

IUPAC Name

6-chloro-3-methylisoquinolin-5-amine

InChI

InChI=1S/C10H9ClN2/c1-6-4-8-7(5-13-6)2-3-9(11)10(8)12/h2-5H,12H2,1H3

InChI Key

RXFKHGGRVMMTEG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=CC(=C2N)Cl)C=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-3-methyl-5-nitroisoquinoline (8.00 g, 36 mmol) in methanol (200 mL) was added iron powder (6.68 g, 119 mmol), followed by careful addition of a concentrated aqueous HCl solution (18 mL). The resulting reaction mixture was heated for 1 h at 50° C. and concentrated at reduced pressure using a rotary evaporator. The residue was dissolved in water and basified (pH=9) using a 25% aqueous ammonia solution. The resulting brown suspension was extracted twice with ethyl acetate and the combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated at reduced pressure to afford the title compound as a brown solid (6.09 g, 31.6 mmol, 88%). MS (ES+): 193 (M(C10H935ClN2)+H)+.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
6.68 g
Type
catalyst
Reaction Step One
Name
Quantity
18 mL
Type
reactant
Reaction Step Two
Yield
88%

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